Cas no 1261773-89-0 (2,3-Difluoro-4-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 2,3-Difluoro-4-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261773-89-0
• MF: C₁₁H₄Cl₃F₂N
• MW: 294.511966705322
• CID: 4925145
• Update Time: 2025-10-23

2,3-Difluoro-4-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-4-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl3F2N/c12-7-4-9(14)8(13)3-6(7)5-1-2-17-11(16)10(5)15/h1-4H
• InChI Key： YMRBTCSILOKLKZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CN=C(C=1F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• XLogP3: 4.9
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Difluoro-4-(2,4,5-trichlorophenyl)pyridine

Introduction to 2,3-Difluoro-4-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261773-89-0)

2,3-Difluoro-4-(2,4,5-trichlorophenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261773-89-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of fluorine and chlorine substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 2,3-Difluoro-4-(2,4,5-trichlorophenyl)pyridine combines the electron-withdrawing effects of fluorine atoms with the strong lipophilicity and metabolic stability provided by chlorine substituents. This combination is particularly advantageous in drug design, as it can enhance binding affinity to biological targets while improving pharmacokinetic profiles. The compound’s pyridine core is a common pharmacophore in many therapeutic agents, facilitating interactions with enzymes and receptors in biological systems.

In recent years, there has been growing interest in exploring the potential of fluorinated and chlorinated pyridines as intermediates in medicinal chemistry. The fluorine atom, in particular, is well-known for its ability to modulate drug properties such as metabolic stability, lipophilicity, and binding affinity. For instance, fluoro-substituted compounds have been shown to exhibit improved bioavailability and resistance to enzymatic degradation. Similarly, chlorine atoms can enhance the hydrophobicity of molecules, aiding in their penetration across biological membranes.

The specific arrangement of substituents in 2,3-Difluoro-4-(2,4,5-trichlorophenyl)pyridine makes it a promising candidate for further derivatization and exploration in drug discovery programs. Researchers have leveraged this compound as a building block to synthesize novel inhibitors targeting various therapeutic areas. Notably, its structural features have been exploited in the development of small-molecule modulators for enzymes involved in inflammatory pathways and cancer metabolism.

One of the most compelling aspects of 2,3-Difluoro-4-(2,4,5-trichlorophenyl)pyridine is its versatility in chemical modifications. The presence of both fluorine and chlorine atoms provides multiple sites for functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of additional aryl or heteroaryl groups, expanding the chemical space available for generating structurally diverse derivatives. Such modifications are crucial for optimizing lead compounds toward improved efficacy and reduced toxicity.

Recent advancements in computational chemistry have further accelerated the exploration of 2,3-Difluoro-4-(2,4,5-trichlorophenyl)pyridine as a drug-like scaffold. Molecular modeling studies have demonstrated that this compound can effectively interact with protein targets through hydrophobic interactions and π-stacking effects. Additionally, virtual screening approaches have identified potential binding pockets where further optimization could enhance drug potency. These computational insights have guided experimental efforts toward more targeted synthetic strategies.

The pharmaceutical industry has shown particular interest in developing kinase inhibitors using fluorinated pyridines as core structures. Kinases are key enzymes involved in signal transduction pathways that regulate cell growth and division. Inhibiting aberrant kinase activity has become a major focus in oncology research due to their critical role in cancer progression. Preliminary studies with derivatives of 2,3-Difluoro-4-(2,4,5-trichlorophenyl)pyridine have shown promising results in disrupting oncogenic signaling cascades without significant off-target effects.

Another area where this compound has found utility is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens necessitates the discovery of novel chemotherapeutic agents with unique mechanisms of action. The structural complexity of 2,3-Difluoro-4-(2,4,5-trichlorophenyl)pyridine allows for interactions with bacterial enzymes and cellular components that may contribute to its antimicrobial properties. Further investigation into its mode of action could lead to the identification of new targets for combating resistant infections.

The synthesis of 2,3-Difluoro-4-(2,4,5-trichlorophenyl)pyridine presents both challenges and opportunities for synthetic chemists. While traditional methods involving halogenation and functional group interconversion are well-established for pyridines containing multiple halogen atoms، recent methodologies employing transition-metal catalysis have enabled more efficient routes to complex derivatives. These advances have reduced reaction times and improved yields， making large-scale production more feasible.

In conclusion，2，3-Difluoro-4-(2，4，5-trichlorophenyl)pyridine (CAS No 1261773-89-0) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential applications across multiple therapeutic areas。 Its unique combination of fluorine and chlorine substituents， along with a pyridine core， makes it an attractive scaffold for drug discovery。 Continued research into this compound will likely uncover new opportunities for developing innovative therapeutic agents that address unmet medical needs。